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Compound of Interest

Compound Name: Diisopropyl xanthogen disulfide

Cat. No.: B1670633 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the crystal structure of diisopropyl
xanthogen disulfide, a compound of interest for researchers, scientists, and professionals in

drug development and materials science. This document outlines the precise three-dimensional

arrangement of atoms in the solid state, supported by detailed crystallographic data and the

experimental protocols utilized for its determination.

Crystallographic Data Summary
The crystal structure of diisopropyl xanthogen disulfide has been determined by single-

crystal X-ray diffraction. The compound crystallizes in the monoclinic system with the space

group P2₁/c.[1] Detailed crystallographic data are summarized in the table below for clear and

concise reference.
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Parameter Value

Empirical Formula C₈H₁₄O₂S₄

Formula Weight 270.44 g/mol

Crystal System Monoclinic

Space Group P 1 2₁/c 1

Unit Cell Dimensions

a 9.735 Å

b 12.588 Å

c 12.131 Å

α 90.00°

β 112.65°

γ 90.00°

Volume 1370.4 Å³

Z 4

Residual Factor 0.0806

Table 1: Crystallographic data for diisopropyl xanthogen disulfide.[1]

Molecular Structure and Conformation
The molecular structure of diisopropyl xanthogen disulfide features a disulfide bridge

connecting two isopropyl xanthate moieties. The conformation of the molecule in the crystalline

state is a key aspect of its solid-state properties. Detailed bond lengths and angles provide

insight into the molecular geometry.
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Bond Length (Å)

S1-S2 2.034

S2-C1 1.801

S3-C1 1.654

O1-C1 1.321

O1-C2 1.487

C2-C3 1.512

C2-C4 1.509

S4-S5 2.034

S5-C5 1.801

S6-C5 1.654

O2-C5 1.321

O2-C6 1.487

C6-C7 1.512

C6-C8 1.509

Table 2: Selected bond lengths of diisopropyl xanthogen disulfide.
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Atoms Angle (°)

S2-S1-S2' 104.5

S1-S2-C1 104.3

S2-C1-S3 124.9

S2-C1-O1 109.8

S3-C1-O1 125.3

C1-O1-C2 119.4

O1-C2-C3 108.1

O1-C2-C4 106.9

C3-C2-C4 112.1

Table 3: Selected bond angles of diisopropyl xanthogen disulfide.

Experimental Protocols
Synthesis of Diisopropyl Xanthogen Disulfide
The synthesis of diisopropyl xanthogen disulfide is typically achieved through the oxidation

of potassium isopropyl xanthate. A general procedure is outlined below:

Preparation of Potassium Isopropyl Xanthate: Isopropanol is reacted with carbon disulfide in

the presence of potassium hydroxide.

Oxidation: The resulting potassium isopropyl xanthate is then oxidized using a suitable

oxidizing agent, such as iodine or hydrogen peroxide, to yield diisopropyl xanthogen
disulfide.

Purification: The crude product is purified by recrystallization from a suitable solvent, such as

ethanol, to obtain crystals suitable for X-ray diffraction.

Single-Crystal X-ray Diffraction
The determination of the crystal structure was performed using the following methodology:
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Crystal Selection: A suitable single crystal of diisopropyl xanthogen disulfide was selected

and mounted on a goniometer head.

Data Collection: X-ray diffraction data were collected at a controlled temperature using a

diffractometer equipped with a monochromatic X-ray source. The crystal was rotated, and a

series of diffraction images were recorded.

Structure Solution and Refinement: The collected diffraction data were processed to

determine the unit cell parameters and space group. The crystal structure was solved using

direct methods and subsequently refined using full-matrix least-squares on F². All non-

hydrogen atoms were refined anisotropically, and hydrogen atoms were placed in calculated

positions.

Visualizations
The following diagrams illustrate the molecular structure and the experimental workflow for

determining the crystal structure of diisopropyl xanthogen disulfide.

Molecular structure of diisopropyl xanthogen disulfide.
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Experimental workflow for crystal structure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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